Cas no 1691671-14-3 (Benzeneacetic acid, 5-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methoxy-)

Benzeneacetic acid, 5-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methoxy-, is a fluorenylmethyloxycarbonyl (Fmoc)-protected amino acid derivative, commonly employed in peptide synthesis. The Fmoc group provides selective protection for the α-amino functionality, enabling controlled deprotection under mild basic conditions. The bromo and methoxy substituents enhance its utility in further functionalization and structural diversification. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) due to its stability under standard coupling conditions and compatibility with orthogonal protecting group strategies. Its well-defined reactivity and high purity make it a reliable building block for constructing complex peptide architectures in pharmaceutical and biochemical research.
Benzeneacetic acid, 5-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methoxy- structure
1691671-14-3 structure
Product Name:Benzeneacetic acid, 5-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methoxy-
CAS No:1691671-14-3
MF:C24H20BrNO5
MW:482.323306083679
CID:5252857
Update Time:2025-06-11

Benzeneacetic acid, 5-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 2-(5-bromo-2-methoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
    • 2-(5-bromo-2-methoxyphenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid
    • Benzeneacetic acid, 5-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methoxy-
    • Inchi: 1S/C24H20BrNO5/c1-30-21-11-10-14(25)12-19(21)22(23(27)28)26-24(29)31-13-20-17-8-4-2-6-15(17)16-7-3-5-9-18(16)20/h2-12,20,22H,13H2,1H3,(H,26,29)(H,27,28)
    • InChI Key: WTUTURXUEDDBAC-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)OC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 624
  • XLogP3: 5
  • Topological Polar Surface Area: 84.9

Benzeneacetic acid, 5-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methoxy- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-385493-0.05g
2-(5-bromo-2-methoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
1691671-14-3 95%
0.05g
$252.0 2024-06-05
Enamine
EN300-385493-0.1g
2-(5-bromo-2-methoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
1691671-14-3 95%
0.1g
$376.0 2024-06-05
Enamine
EN300-385493-0.25g
2-(5-bromo-2-methoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
1691671-14-3 95%
0.25g
$538.0 2024-06-05
Enamine
EN300-385493-0.5g
2-(5-bromo-2-methoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
1691671-14-3 95%
0.5g
$847.0 2024-06-05
Enamine
EN300-385493-1.0g
2-(5-bromo-2-methoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
1691671-14-3 95%
1.0g
$1086.0 2024-06-05
Enamine
EN300-385493-2.5g
2-(5-bromo-2-methoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
1691671-14-3 95%
2.5g
$2127.0 2024-06-05
Enamine
EN300-385493-5.0g
2-(5-bromo-2-methoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
1691671-14-3 95%
5.0g
$3147.0 2024-06-05
Enamine
EN300-385493-10.0g
2-(5-bromo-2-methoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
1691671-14-3 95%
10.0g
$4667.0 2024-06-05
1PlusChem
1P027OEU-50mg
2-(5-bromo-2-methoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
1691671-14-3 95%
50mg
$363.00 2024-06-19
1PlusChem
1P027OEU-100mg
2-(5-bromo-2-methoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
1691671-14-3 95%
100mg
$527.00 2024-06-19

Additional information on Benzeneacetic acid, 5-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methoxy-

Research Brief on Benzeneacetic acid, 5-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methoxy- (CAS: 1691671-14-3)

In recent years, the compound Benzeneacetic acid, 5-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methoxy- (CAS: 1691671-14-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the bromo-substituted benzene ring makes it a valuable intermediate in peptide synthesis and drug development.

Recent studies have focused on the synthesis and application of this compound in the development of novel bioactive molecules. Researchers have utilized its reactive sites for further functionalization, enabling the creation of targeted drug candidates. The compound's ability to act as a building block in solid-phase peptide synthesis (SPPS) has been particularly noteworthy, as it allows for the efficient production of complex peptides with high purity and yield.

One of the key findings in recent literature is the role of Benzeneacetic acid, 5-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methoxy- in the development of protease inhibitors. Its structural motifs have been incorporated into inhibitors targeting specific enzymes involved in diseases such as cancer and viral infections. The bromo-substitution at the 5-position of the benzene ring has been shown to enhance the binding affinity of these inhibitors to their target enzymes, thereby improving their therapeutic efficacy.

In addition to its applications in drug development, this compound has also been explored in the field of chemical biology for the study of protein-protein interactions. The Fmoc group serves as a versatile handle for conjugation with other biomolecules, facilitating the creation of probes for imaging and diagnostic purposes. Recent advancements in click chemistry have further expanded the utility of this compound in bioconjugation strategies.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Benzeneacetic acid, 5-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methoxy-. Researchers are actively working on optimizing synthetic routes to improve yield and reduce production costs. Additionally, studies are underway to evaluate the pharmacokinetic and toxicological profiles of derivatives based on this compound, ensuring their safety and efficacy for clinical use.

In conclusion, Benzeneacetic acid, 5-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methoxy- (CAS: 1691671-14-3) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an essential intermediate for the development of novel therapeutics and diagnostic agents. Ongoing research efforts are expected to further elucidate its potential and expand its applications in the biomedical field.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.